Iron, ion (Fe2+)

• CAS No.: 15438-31-0
• Product Name: Iron, ion (Fe2+)
• Molecular Formula: FeO2H·nH2O; Fe+2
• Molecular Weight: 55.84 g/mol
• IUPAC Name: iron(2+)
• Standard InChI: InChI=1S/Fe/q+2
• Standard InChIKey: CWYNVVGOOAEACU-UHFFFAOYSA-N
• SMILES: [Fe+2]
• Canonical SMILES: [Fe+2]
• Melting Point: 1538°C
• Physical Description: Solid
• Description: Iron(2+), also known as fe (ii) ion or fe(ii), belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Iron(2+) has been found in human brain and liver tissues, and has also been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Within the cell, iron(2+) is primarily located in the mitochondria. Iron(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, iron(2+) is involved in the retinol metabolism pathway, the phenylalanine and tyrosine metabolism pathway, the cysteine metabolism pathway, and the tryptophan metabolism pathway. Iron(2+) is also involved in several metabolic disorders, some of which include transaldolase deficiency, the phenylketonuria pathway, vitamin a deficiency, and the tyrosinemia type 3 (tyro3) pathway. Outside of the human body, iron(2+) can be found in a number of food items such as eggplant, pepper (capsicum), pomes, and dandelion. This makes iron(2+) a potential biomarker for the consumption of these food products.; Iron(2+) is a divalent metal cation, an iron cation and a monoatomic dication. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, a mouse metabolite and a cofactor.
• PubChem Compound: 27284
• Last Modified: Nov 11 2021